Cas no 114578-70-0 (6-Acetyl-picolinic Acid Ethyl Ester)

• Product name: 6-Acetyl-picolinic Acid Ethyl Ester
• CAS No: 114578-70-0
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD09261291
• CID: 132453
• PubChem ID: 11586434

6-Acetyl-picolinic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-acetylpyridine-2-carboxylate
• 2-Pyridinecarboxylicacid, 6-acetyl-, ethyl ester
• 6-Acetylpyridine-2-carboxylic acid ethyl ester
• Ethyl 6-acetyl-2-pyridinecarboxylate
• 2-acetyl-6-dicarbethoxypyridine
• 6-Acetyl-picolinic acid ethyl ester
• ethyl 6-acetylpicolinate
• 6-acetyl-pyridine-2-carboxylic acid ethyl ester
• PubChem14211
• 2397AA
• SBB053816
• VP12179
• RP11407
• A
• OR303639
• AX8
• CS-M0792
• FT-0681716
• 2-Pyridinecarboxylic acid, 6-acetyl-, ethyl ester
• GEO-01309
• SY238952
• DTXSID60468985
• MD-0727
• A23266
• J-521167
• MFCD09261291
• 2-Ethoxybenzylzincchloride
• SCHEMBL21639419
• AKOS005073436
• SB52513
• 114578-70-0
• DB-011462
• 6-Acetyl-picolinic Acid Ethyl Ester

• MDL： MFCD09261291
• Inchi： 1S/C10H11NO3/c1-3-14-10(13)9-6-4-5-8(11-9)7(2)12/h4-6H,3H2,1-2H3
• InChI Key： COYXIUHSZNHMAS-UHFFFAOYSA-N
• SMILES： O(C(C1=C([H])C([H])=C([H])C(C(C([H])([H])[H])=O)=N1)=O)C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 193.07400
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.3
• XLogP3: 1.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.145
• Boiling Point: 329.6°Cat760mmHg
• Flash Point: 153.1°C
• Refractive Index: 1.514
• PSA: 56.26000
• LogP: 1.46090

6-Acetyl-picolinic Acid Ethyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Room temperature

6-Acetyl-picolinic Acid Ethyl Ester Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 6-Acetyl-picolinic Acid Ethyl Ester

Comprehensive Overview of 6-Acetyl-picolinic Acid Ethyl Ester (CAS No. 114578-70-0): Properties, Applications, and Industry Insights

6-Acetyl-picolinic Acid Ethyl Ester (CAS 114578-70-0) is a specialized organic compound widely recognized for its versatile role in pharmaceutical intermediates, agrochemical synthesis, and material science. With the growing demand for high-purity chemical reagents and custom synthesis solutions, this ester derivative has gained significant attention in research and industrial applications. Its molecular structure combines a picolinic acid backbone with an acetyl group and ethyl ester functionality, enabling unique reactivity patterns.

In recent years, the compound has been explored for its potential in drug discovery, particularly in the development of kinase inhibitors and metal-chelating agents. Researchers highlight its utility as a building block for heterocyclic compounds, aligning with trends in fragment-based drug design. The ethyl ester group enhances solubility properties, making it valuable for bioavailability optimization studies—a hot topic in pharmacokinetics research.

The synthesis of 6-Acetyl-picolinic Acid Ethyl Ester typically involves esterification reactions under controlled conditions, with purity levels exceeding 98% in commercial grades. Analytical techniques like HPLC and NMR spectroscopy are critical for quality verification, addressing the pharmaceutical industry's emphasis on impurity profiling. This aligns with current Good Manufacturing Practice (cGMP) requirements for advanced intermediates.

Environmental considerations have driven innovation in the production process, with manufacturers adopting green chemistry principles to reduce solvent waste. The compound's low ecotoxicity profile makes it preferable over traditional alternatives in sustainable chemistry initiatives. These features respond to increasing searches for eco-friendly synthetic routes and biodegradable chemical platforms.

From a commercial perspective, 114578-70-0 serves as a key intermediate for crop protection chemicals, benefiting from the expanding agrochemical market. Its structural motifs contribute to pesticide efficacy enhancement, addressing global concerns about food security and sustainable agriculture. Market analysts note growing procurement inquiries from regions with developing specialty chemicals sectors.

Technical specifications emphasize the compound's thermal stability (decomposition point >200°C) and storage compatibility with standard laboratory conditions. These properties make it suitable for high-temperature reactions—a frequent search term among process chemists. Proper handling requires nitrogen atmosphere storage for long-term stability, reflecting best practices for oxygen-sensitive compounds.

Innovative applications include its use in coordination chemistry for designing luminescent materials, coinciding with rising interest in organic electronics. The acetyl-pyridine moiety enables chelation with transition metals, valuable for catalysis research and molecular sensing technologies. Patent literature reveals its incorporation in OLED materials and photovoltaic components.

Quality benchmarks for 6-Acetyl-picolinic Acid Ethyl Ester reference ICH guidelines, with analytical certificates detailing residual solvent levels and heavy metal content. This documentation supports compliance with REACH regulations and meets the pharmaceutical industry's demand for fully characterized intermediates. Recent publications discuss its role in multi-step synthesis of complex molecules.

The compound's structure-activity relationships continue to be investigated through computational chemistry approaches, leveraging molecular docking techniques. This intersects with trending searches for AI-assisted drug discovery tools. Its hydrogen bonding capacity and lipophilic balance make it particularly interesting for medicinal chemistry applications.

Supply chain dynamics show increasing regional production of 114578-70-0 to reduce lead times for contract research organizations. Manufacturers highlight scalable synthesis protocols capable of producing kilogram quantities while maintaining batch-to-batch consistency—a critical factor for preclinical development programs. Current research explores its derivatization for targeted drug delivery systems.